Cas no 1007112-64-2 ((S)-3-(tert-Butyl)morpholine)

• Product Name: (S)-3-(tert-Butyl)morpholine
• CAS No: 1007112-64-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD12406986
• CID: 1029168
• PubChem ID: 53338726
• Update Time: 2025-06-11

(S)-3-(tert-Butyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(tert-Butyl)morpholine
• (3S)-3-tert-butylmorpholine
• (S)-3-tert-butylmorpholine
• BH2030
• FC0134
• (3S)-3-(1,1-Dimethylethyl)morpholine
• (3S)-3-(1,1-Dimethylethyl)-morpholine HCl
• 1007112-64-2
• EN300-6935593
• AKOS006379689
• Morpholine, 3-(1,1-dimethylethyl)-, (3S)-
• DTXSID40693470
• SCHEMBL1005327
• YGBCOMFKPPSDAN-SSDOTTSWSA-N
• DB-023252
• CS-0440234

• MDL： MFCD12406986
• Inchi： 1S/C8H17NO/c1-8(2,3)7-6-10-5-4-9-7/h7,9H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： YGBCOMFKPPSDAN-SSDOTTSWSA-N
• SMILES： O1CCN[C@H](C1)C(C)(C)C

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.896±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 189.0±15.0 ºC (760 Torr),
• Flash Point: 71.7±9.8 ºC,
• Solubility: Dissolution (40 g/l) (25 º C),
• PSA: 21.26000
• LogP: 1.34970

Additional information on (S)-3-(tert-Butyl)morpholine

(S)-3-(tert-Butyl)morpholine (CAS No. 1007112-64-2): An Overview and Recent Developments

(S)-3-(tert-Butyl)morpholine (CAS No. 1007112-64-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The presence of the tert-butyl group and the chiral center at the 3-position imparts unique properties to this molecule, making it a valuable building block in various synthetic pathways.

The chirality of (S)-3-(tert-Butyl)morpholine is particularly important in medicinal chemistry, where enantiopure compounds are often required to achieve desired biological activities and minimize side effects. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, making it suitable for use in complex synthetic schemes.

Recent studies have highlighted the potential applications of (S)-3-(tert-Butyl)morpholine in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, utilized (S)-3-(tert-Butyl)morpholine to develop a series of selective serotonin reuptake inhibitors (SSRIs). These SSRIs exhibited improved pharmacokinetic properties and reduced side effects compared to existing drugs, making them promising candidates for the treatment of depression and anxiety disorders.

The synthetic versatility of (S)-3-(tert-Butyl)morpholine has also been demonstrated in several academic and industrial settings. A notable example is its use in asymmetric catalysis, where it serves as a ligand for transition metal catalysts. This application has led to the development of highly efficient and enantioselective reactions, which are crucial for the synthesis of complex natural products and pharmaceuticals.

Furthermore, the physical and chemical properties of (S)-3-(tert-Butyl)morpholine have been extensively characterized. It is a colorless liquid with a boiling point of approximately 150°C at 760 mmHg. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol. Its stability under various reaction conditions has been confirmed through numerous experimental studies.

In terms of safety and handling, (S)-3-(tert-Butyl)morpholine should be stored in a well-ventilated area away from sources of heat and ignition. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of personnel and maintain laboratory safety.

The market demand for (S)-3-(tert-Butyl)morpholine is expected to grow due to its increasing applications in pharmaceutical research and development. Major pharmaceutical companies and research institutions are investing in the synthesis and optimization of this compound to advance their drug discovery programs.

In conclusion, (S)-3-(tert-Butyl)morpholine (CAS No. 1007112-64-2) is a versatile chiral compound with significant potential in various scientific and industrial applications. Its unique properties make it an essential component in the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field of chemistry.